N-(benzo[d][1,3]dioxol-5-yl)-2-((3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[[3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H19N5O4S/c1-2-29-16-6-3-14(4-7-16)22-25-24-19-9-10-21(26-27(19)22)32-12-20(28)23-15-5-8-17-18(11-15)31-13-30-17/h3-11H,2,12-13H2,1H3,(H,23,28)
• InChI Key: XFBJOVBJCUTBKN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN=C3N2N=C(C=C3)SCC(=O)NC4=CC5=C(C=C4)OCO5
• Molecular Formula: C22H19N5O4S
• Molecular Weight: 449.5 g/mol

Description

The compound contains several functional groups, including a benzo[d][1,3]dioxol-5-yl group, a [1,2,4]triazolo[4,3-b]pyridazin-6-yl group, and an ethoxyphenyl group. These groups are common in many pharmaceuticals and could potentially contribute to the compound’s biological activity.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple ring structures and functional groups. The benzo[d][1,3]dioxol-5-yl and [1,2,4]triazolo[4,3-b]pyridazin-6-yl groups, in particular, would contribute to the rigidity of the molecule.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the triazolo and dioxol rings. These groups could potentially undergo a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple ring structures could increase the compound’s stability and affect its solubility.

Scientific Research Applications

Synthesis and Insecticidal Assessment

One study explored the synthesis of various heterocycles, including N-(benzo[d][1,3]dioxol-5-yl)-2-((3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide derivatives, for potential insecticidal applications. These compounds were evaluated for their effectiveness against the cotton leafworm, Spodoptera littoralis, a significant agricultural pest (Fadda et al., 2017).

Antioxidant and Anthelmintic Activities

Another study focused on the synthesis and evaluation of novel derivatives, including those related to the specified compound, for their antioxidant and anthelmintic (anti-parasitic) properties. The study also included molecular docking studies to understand the compounds' interaction with biological targets (Satyendra et al., 2011).

Anti-inflammatory and Kinase Inhibition

Research on similar compounds showed potential in vitro anti-inflammatory activity and inhibition of p38α MAP kinase, an enzyme important in cellular signaling. These properties were further confirmed through in vivo studies, indicating the therapeutic potential of such compounds in inflammatory conditions (Tariq et al., 2018).

Anticancer Activities

A study on benzothiadiazinyl and anilinotriazolothiadiazine derivatives, structurally related to the specified compound, revealed moderate to strong anticancer activities against various cancer cell lines. Some compounds within this study showed potential for inhibiting tubulin polymerization, a crucial process in cell division (Kamal et al., 2011).